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Compound of Interest

Compound Name: Methyl gluconate

CAS No.: 131797-36-9

Cat. No.: B14129640

Get Quote

In the landscape of chemical biology and pharmaceutical development, the selection of

appropriate molecules is paramount to the success of research endeavors. Methyl gluconate,

a methyl ester of gluconic acid, is a versatile and biocompatible compound with a growing

portfolio of applications. This guide provides an in-depth exploration of the chemical and

physical properties of methyl gluconate, alongside detailed methodologies for its synthesis,

characterization, and application, tailored for researchers, scientists, and professionals in drug

development.

Unveiling the Molecular Identity of Methyl Gluconate
Methyl D-gluconate is a monosaccharide derivative characterized by a linear six-carbon chain,

five hydroxyl groups, and a methyl ester at the C1 position.[1] This structure imparts a unique

combination of hydrophilicity and reactivity, making it a valuable tool in various scientific

disciplines.

Core Chemical and Physical Properties
A thorough understanding of the physicochemical properties of methyl gluconate is

fundamental for its effective utilization in research. The following table summarizes its key
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characteristics.

Property Value Source

Molecular Formula C₇H₁₄O₇ [1]

Molecular Weight 210.18 g/mol [1]

Appearance White crystalline solid
Inferred from related

compounds

Melting Point

Data not available for Methyl

D-gluconate. For the related

compound, Methyl 2-keto-D-

gluconate: 92-95 °C. For

Methyl α-D-glucopyranoside:

168 °C.

[2],

Boiling Point Data not available

Solubility Soluble in water.

Stability

Stable under normal

conditions. Hygroscopic and

air sensitive.

[3]

Note on Physical Properties: Direct experimental data for the melting and boiling points of

methyl D-gluconate are not readily available in the searched literature. The provided values for

related compounds offer an estimated range. Researchers should determine these properties

experimentally for their specific sample.

Structural Representation
The chemical structure of Methyl D-gluconate is crucial for understanding its reactivity and

interactions.
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Caption: 2D structure of Methyl D-gluconate.

Synthesis and Purification: A Practical Workflow
The synthesis of methyl gluconate is typically achieved through the esterification of gluconic

acid or its lactone with methanol, often under acidic conditions. The Fischer esterification is a

common and reliable method.

Fischer Esterification of D-Glucono-δ-lactone
This protocol details the synthesis of methyl gluconate from D-glucono-δ-lactone.

Materials:

D-Glucono-δ-lactone
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Anhydrous Methanol

Concentrated Sulfuric Acid (catalyst)

Sodium Bicarbonate (for neutralization)

Anhydrous Sodium Sulfate (for drying)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Rotary evaporator

Filtration apparatus

Step-by-Step Protocol:

Reaction Setup: In a clean, dry round-bottom flask, dissolve D-glucono-δ-lactone in

anhydrous methanol.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

solution while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux. The reaction progress can

be monitored by Thin Layer Chromatography (TLC).

Neutralization: After the reaction is complete, cool the mixture to room temperature and

neutralize the acid catalyst by slowly adding sodium bicarbonate until effervescence ceases.

Filtration: Filter the mixture to remove the precipitated salts.

Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the methanol.
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Extraction and Drying: The crude methyl gluconate can be further purified by extraction and

the organic layer dried over anhydrous sodium sulfate.

Final Purification: Final purification can be achieved by recrystallization or column

chromatography to yield pure methyl gluconate.

D-Glucono-δ-lactone
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Caption: Workflow for the synthesis of methyl gluconate.

Analytical Characterization: Ensuring Purity and
Identity
The identity and purity of synthesized methyl gluconate must be confirmed using standard

analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

confirming the structure of methyl gluconate. The ¹H NMR spectrum will show characteristic

signals for the methyl ester protons, the protons along the carbon backbone, and the

hydroxyl protons.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.

Key absorptions include a broad O-H stretch from the hydroxyl groups and a strong C=O

stretch from the ester group.

Mass Spectrometry (MS): MS is employed to determine the molecular weight of the

compound and to aid in structural elucidation through fragmentation patterns.

Applications in Research and Development
Methyl gluconate and its derivatives are utilized in a variety of research and industrial

applications, primarily leveraging their properties as humectants, stabilizers, and biocompatible

intermediates.
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Pharmaceutical and Drug Development
While direct applications of methyl D-gluconate in drug formulations are not extensively

documented in high-impact literature, its parent molecule, gluconic acid, and its salts are widely

used. Sodium gluconate, for instance, is used as a chelating agent and a buffer in

pharmaceutical formulations.[4] The esterification to methyl gluconate can modify its solubility

and membrane permeability, opening avenues for its use as a prodrug or as a component in

drug delivery systems. For example, the hydroxyl groups of methyl gluconate can be

functionalized to attach drug molecules, and the ester linkage can be designed for enzymatic or

hydrolytic cleavage to release the active drug.

Cosmetics and Personal Care
Derivatives of methyl glucose, such as Methyl Gluceth-10 and Methyl Gluceth-20, are widely

used in the cosmetics industry as humectants and emollients. These compounds attract and

retain moisture in the skin, providing hydration without a greasy feel. Their mildness makes

them suitable for sensitive skin formulations.

Chemical Synthesis
As a polyhydroxylated chiral molecule, methyl gluconate serves as a valuable starting

material or intermediate in the synthesis of other complex molecules, including other sugar

derivatives and specialty chemicals.[5]

Chemical Reactivity and Stability
The chemical behavior of methyl gluconate is dictated by its functional groups: the hydroxyl

groups and the methyl ester.

Hydrolysis: The ester linkage is susceptible to hydrolysis under both acidic and basic

conditions, yielding gluconic acid and methanol. The rate of hydrolysis is dependent on pH

and temperature.

Oxidation: The primary and secondary hydroxyl groups can be oxidized to aldehydes,

ketones, or carboxylic acids under appropriate conditions.

Stability: Methyl gluconate is generally stable under neutral conditions. However, its

hygroscopic nature means it should be stored in a dry environment.[3] Stability is pH-
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dependent, with increased degradation at extreme pH values.[6]
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Caption: Key reactivity pathways of methyl gluconate.

Safety Considerations
According to available safety data for related compounds, methyl gluconate is not considered

a hazardous substance. However, as with all chemicals, appropriate laboratory safety practices

should be followed. This includes wearing personal protective equipment such as gloves and

safety glasses, and working in a well-ventilated area.

Future Perspectives
The biocompatibility and versatile chemistry of methyl gluconate suggest significant potential

for its expanded use in research and development. Future investigations could focus on its

application in targeted drug delivery, where its polyol structure could be exploited for

conjugation to targeting ligands or for the formulation of novel biomaterials. Its role as a

biodegradable and sustainable chemical building block is also an area ripe for further

exploration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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